6-(piperidin-4-yloxy)pyridin-3-amine
Overview
Description
6-(Piperidin-4-yloxy)pyridin-3-amine, also known as 6-P4P, is a chemical compound that has seen a recent surge in popularity due to its potential applications in scientific research. 6-P4P has been studied for its use in synthesis methods, its mechanism of action, its biochemical and physiological effects, and its advantages and limitations for lab experiments. In
Mechanism of Action
The mechanism of action of 6-(piperidin-4-yloxy)pyridin-3-amine is not fully understood. However, it is believed that the compound acts as an electron donor, transferring electrons from its oxygen atoms to the substrate molecules. This process is believed to be facilitated by the presence of the piperidine group, which acts as an electron-rich site. Additionally, the pyridine ring is believed to act as an electron-withdrawing site, allowing for the transfer of electrons from the oxygen atoms to the substrate molecules.
Biochemical and Physiological Effects
The biochemical and physiological effects of 6-(piperidin-4-yloxy)pyridin-3-amine have not been extensively studied. However, it is believed that the compound may have a variety of effects on the body, including an anti-inflammatory effect, an antioxidant effect, and a potential anti-cancer effect. Additionally, it has been suggested that 6-(piperidin-4-yloxy)pyridin-3-amine may have potential applications in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease.
Advantages and Limitations for Lab Experiments
The main advantages of 6-(piperidin-4-yloxy)pyridin-3-amine for lab experiments are its high yield, its ease of synthesis, and its low cost. Additionally, 6-(piperidin-4-yloxy)pyridin-3-amine is relatively stable, making it suitable for use in a variety of experiments. The main limitation of 6-(piperidin-4-yloxy)pyridin-3-amine is its lack of specificity, as it can react with a variety of substrates. Additionally, it has been suggested that the compound may be toxic in high doses.
Future Directions
There are a variety of potential future directions for 6-(piperidin-4-yloxy)pyridin-3-amine research. These include further research into the compound's mechanism of action, its potential applications in the synthesis of pharmaceuticals and other organic compounds, and its potential use as a fluorescent probe for biological imaging. Additionally, further research could be conducted into the compound's potential applications in the treatment of neurological disorders, and its potential biochemical and physiological effects. Additionally, further research could be conducted into the compound's potential toxicity in high doses, as well as its potential environmental impacts.
Synthesis Methods
6-(piperidin-4-yloxy)pyridin-3-amine can be synthesized through a variety of methods, including a one-pot synthesis, a two-step synthesis, and a three-step synthesis. The one-pot synthesis involves the reaction of piperidine, pyridine, and formaldehyde, and yields a high yield of 6-(piperidin-4-yloxy)pyridin-3-amine. The two-step synthesis involves the reaction of pyridine, piperidine, and formaldehyde, followed by the reaction of the resulting product with methanol. The three-step synthesis involves the reaction of pyridine, piperidine, and formaldehyde, followed by the reaction of the resulting product with methanol, and then with sodium borohydride. All three methods are relatively simple and yield high yields of 6-(piperidin-4-yloxy)pyridin-3-amine.
Scientific Research Applications
6-(piperidin-4-yloxy)pyridin-3-amine has a variety of potential applications in scientific research. It has been studied for its potential use in the synthesis of pharmaceuticals, its ability to act as a catalyst in organic reactions, and its potential use as a fluorescent probe for biological imaging. Additionally, it has been studied for its potential use in the synthesis of other organic compounds, such as amino acids and nucleic acids.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 6-(piperidin-4-yloxy)pyridin-3-amine involves the reaction of 4-piperidone with 3-chloropyridine, followed by reduction and substitution reactions.", "Starting Materials": [ "4-piperidone", "3-chloropyridine", "Sodium borohydride", "Hydrochloric acid", "Sodium hydroxide", "Ethanol", "Water" ], "Reaction": [ "Step 1: 4-piperidone is reacted with 3-chloropyridine in ethanol and water to form 6-(piperidin-4-yloxy)pyridin-3-one.", "Step 2: Sodium borohydride is added to the reaction mixture to reduce the ketone group to an alcohol group, forming 6-(piperidin-4-yloxy)pyridin-3-ol.", "Step 3: Hydrochloric acid is added to the reaction mixture to protonate the alcohol group, forming the hydrochloride salt of 6-(piperidin-4-yloxy)pyridin-3-ol.", "Step 4: Sodium hydroxide is added to the hydrochloride salt to deprotonate the hydrochloride group, forming 6-(piperidin-4-yloxy)pyridin-3-amine." ] } | |
CAS RN |
1509176-45-7 |
Product Name |
6-(piperidin-4-yloxy)pyridin-3-amine |
Molecular Formula |
C10H15N3O |
Molecular Weight |
193.2 |
Purity |
95 |
Origin of Product |
United States |
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